2-(2-Amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl]-5-[(4-fluorophenyl)methoxy]phenol
• InChI: InChI=1S/C25H22FN3O3/c1-15-23(17-5-9-19(31-2)10-6-17)24(29-25(27)28-15)21-12-11-20(13-22(21)30)32-14-16-3-7-18(26)8-4-16/h3-13,30H,14H2,1-2H3,(H2,27,28,29)
• InChI Key: NPKRUFCQGHPOPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)N)C2=C(C=C(C=C2)OCC3=CC=C(C=C3)F)O)C4=CC=C(C=C4)OC
• Molecular Formula: C25H22FN3O3
• Molecular Weight: 431.5 g/mol

Description

2-(2-Amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol is a useful research compound. Its molecular formula is C25H22FN3O3 and its molecular weight is 431.467. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Applications

Compounds similar to 2-(2-Amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl)-5-((4-fluorobenzyl)oxy)phenol have been utilized in the development of analytical methods for detecting and quantifying biological thiols. For instance, derivatives have been used as fluorogenic labeling reagents for the high-performance liquid chromatography (HPLC) analysis of thiols such as glutathione, cysteine, and homocysteine, which are crucial in various biochemical and physiological processes. These compounds react selectively and rapidly with thiols to produce fluorescent adducts that can be separated and detected fluorometrically, offering a sensitive approach for analyzing thiols in pharmaceutical formulations and biological samples (Gatti, Cavrini, Roveri, & Pinzauti, 1990).

Pharmacological Research

In pharmacological research, fluorinated derivatives of o-aminophenols, which share a structural resemblance to the compound , have been synthesized and evaluated as potential diagnostic tools or therapeutic agents. For example, fluorinated o-aminophenol derivatives have been developed as pH-sensitive probes for measuring intracellular pH, highlighting their utility in understanding cellular processes and the potential for diagnosing diseases (Rhee, Levy, & London, 1995).

Material Science

In the realm of material science, Schiff base derivatives similar to this compound have been explored for their antibacterial, antifungal, and antioxidant properties. For instance, novel Schiff base derivatives have been synthesized and tested for their efficacy against various bacterial strains and fungi, as well as for their antioxidant activities. These materials hold promise for the development of new antimicrobial agents and antioxidants for various applications, including coatings, medical devices, and as additives in pharmaceuticals and food products (Aslam et al., 2016).

Biochemical Studies

Additionally, compounds with similar structures have been used in biochemical studies to investigate cellular mechanisms. For example, fluoroionophores based on diamine-salicylaldehyde derivatives have been developed for metal ion sensing, demonstrating the capacity to chelate specific metal ions such as Zn^2+. This capability is crucial for studying metal ion homeostasis in biological systems and for developing new diagnostic and therapeutic tools (Hong, Lin, Hsieh, & Chang, 2012).